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Compound of Interest

Compound Name: lonizable Lipid 4

Cat. No.: B15573682

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the handling and disposal of lonizable Lipid 4 is paramount in a laboratory
setting. This guide provides immediate and essential procedural information for the proper
management of this compound.

lonizable Lipid 4, identified with CAS Number 1799316-81-6, is an ionizable cationic lipid
utilized in the formulation of lipid nanoparticles (LNPs) for therapeutic applications such as
SiRNA delivery.[1] While it may be shipped as a non-hazardous chemical for transport
purposes, it should be treated as a potentially hazardous substance within the laboratory until
comprehensive toxicological data is available.[2][3] Adherence to proper disposal protocols is
crucial to maintain a safe research environment and ensure regulatory compliance.

Chemical and Physical Properties

A summary of the key identifiers and properties for lonizable Lipid 4 is provided below.
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Property Data
CAS Number 1799316-81-6
Molecular Formula CasHssNO7
Molecular Weight 788.2 g/mol
] Typically supplied as a solution in methyl
Formulation
acetate or ethanol.[1]
Sparingly soluble in Ethanol (1-10 mg/ml),
Solubility Slightly soluble in PBS (pH 7.2) (0.1-1 mg/ml).

[1]

Storage Temperature

-20°C

Disposal and Handling Quick Reference

This table provides a quick reference for the do's and don'ts of handling and disposing of

lonizable Lipid 4 waste.
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Do's

Don'ts

v Treat all lonizable Lipid 4 waste as hazardous

chemical waste.

X Do not dispose of lonizable Lipid 4 or its

solutions down the drain.[4][5]

v Segregate waste into appropriate, labeled
containers (e.g., "Halogenated Organic Waste" if
applicable, otherwise "Non-halogenated Organic
Waste").[4][6]

X Do not mix with incompatible waste streams

such as agueous waste, acids, or oxidizers.[7]

v Collect waste in a designated Satellite
Accumulation Area (SAA) at or near the point of

generation.[5][7]

X Do not overfill waste containers; leave at least

one inch of headspace.[7]

v Keep waste containers securely closed

except when adding waste.[5][7]

X Do not dispose of contaminated labware

(e.g., pipette tips, gloves) in regular trash.[8]

v Use personal protective equipment (PPE),
including gloves and safety goggles, when

handling the waste.[9]

X Do not use Bunsen burners or other open

flames when handling organic solvent solutions.

[4]

Detailed Disposal Protocol

The following step-by-step procedure outlines the proper disposal of lonizable Lipid 4 and

materials contaminated with it.

Personnel Safety:

o Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat when handling lonizable Lipid 4 and its

waste.[9]

Step 1: Waste Segregation and Collection

e Pure Compound and Concentrated Solutions:

o Designate a specific, compatible waste container for organic waste. If the lipid is in a

halogenated solvent, use a "Halogenated Organic Waste" container. Otherwise, use a

"Non-halogenated Organic Waste" container.[4][6]
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o The container should be made of a material that does not react with the organic solvent
(plastic is often preferred) and must have a secure screw-top cap.[5][7]

o Affix a hazardous waste label to the container before adding any waste.

o Carefully transfer the waste into the container, avoiding splashes or spills.

e Contaminated Labware:

o Solid waste contaminated with lonizable Lipid 4, such as pipette tips, gloves, and empty
vials, should be collected in a separate, clearly labeled, sealed plastic bag or container
designated for solid hazardous waste.[8]

o Do not place sharp objects like needles in this container; use a designated sharps
container.

Step 2: Labeling of Waste Containers
» All hazardous waste containers must be clearly labeled with:
o The words "Hazardous Waste".

o The full chemical name: "lonizable Lipid 4 (CAS: 1799316-81-6)" and the solvent (e.qg.,
"in Methyl Acetate").

o An indication of the hazards (e.g., "Flammable," "Irritant").
o The date when waste was first added to the container.
Step 3: Storage of Waste

o Store the sealed and labeled waste containers in a designated Satellite Accumulation Area
(SAA).I5][7]

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[5]
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e Ensure secondary containment (e.g., a larger bin) is used for liquid waste containers to catch
any potential leaks.

Step 4: Arranging for Disposal

e Once the waste container is full or has been in storage for the maximum allowed time
(typically up to one year, but institutional policies may vary), contact your institution's
Environmental Health & Safety (EH&S) department to arrange for a waste pickup.[5]

e Provide EH&S with all necessary information about the waste composition.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of lonizable Lipid 4 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of lonizable Lipid 4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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